Cas no 41961-03-9 (N-[(Phenylmethoxy)carbonyl]glycyl-L-threonine methyl ester)

N-[(Phenylmethoxy)carbonyl]glycyl-L-threonine methyl ester structure
41961-03-9 structure
Product Name:N-[(Phenylmethoxy)carbonyl]glycyl-L-threonine methyl ester
CAS No:41961-03-9
MF:C15H20N2O6
MW:324.329104423523
CID:6642915
PubChem ID:11529901
Update Time:2024-02-02

N-[(Phenylmethoxy)carbonyl]glycyl-L-threonine methyl ester Chemical and Physical Properties

Names and Identifiers

    • N-[(Phenylmethoxy)carbonyl]glycyl-L-threonine methyl ester
    • SCHEMBL9899019
    • DTXSID901193499
    • 41961-03-9
    • Inchi: 1S/C15H20N2O6/c1-10(18)13(14(20)22-2)17-12(19)8-16-15(21)23-9-11-6-4-3-5-7-11/h3-7,10,13,18H,8-9H2,1-2H3,(H,16,21)(H,17,19)/t10-,13+/m1/s1
    • InChI Key: FUONNQHEMRALBH-MFKMUULPSA-N
    • SMILES: O[C@H](C)[C@@H](C(=O)OC)NC(CNC(=O)OCC1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 324.13213636g/mol
  • Monoisotopic Mass: 324.13213636g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 9
  • Complexity: 409
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 114Ų
Recommended suppliers
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited